Cas no 63247-54-1 (Tridecanoic acid, 8-acetyl-12-hydroxy-13-phenoxy-)

• Product Name: Tridecanoic acid, 8-acetyl-12-hydroxy-13-phenoxy-
• CAS No: 63247-54-1
• MF: C₂₁H₃₂O₅
• MW: 364.475787162781
• CID: 390300
• PubChem ID: 22759267
• Update Time: 2025-04-19

Tridecanoic acid, 8-acetyl-12-hydroxy-13-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Tridecanoic acid, 8-acetyl-12-hydroxy-13-phenoxy-
• 8-acetyl-12-hydroxy-13-phenoxytridecanoic acid
• JVZOTTHNPONMSU-UHFFFAOYSA-N
• 63247-54-1
• DTXSID10628178
• SCHEMBL11658378

• Inchi： 1S/C21H32O5/c1-17(22)18(10-5-2-3-8-15-21(24)25)11-9-12-19(23)16-26-20-13-6-4-7-14-20/h4,6-7,13-14,18-19,23H,2-3,5,8-12,15-16H2,1H3,(H,24,25)
• InChI Key： JVZOTTHNPONMSU-UHFFFAOYSA-N
• SMILES： OC(COC1C=CC=CC=1)CCCC(C(C)=O)CCCCCCC(=O)O

Computed Properties

• Exact Mass: 364.22497412g/mol
• Monoisotopic Mass: 364.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 15
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.8Ų